N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-N'-(1-ETHYL-4-PIPERIDYL)UREA

• IUPAC Name: 1-[2-chloro-5-(trifluoromethyl)phenyl]-3-(1-ethylpiperidin-4-yl)urea
• InChI: InChI=1S/C15H19ClF3N3O/c1-2-22-7-5-11(6-8-22)20-14(23)21-13-9-10(15(17,18)19)3-4-12(13)16/h3-4,9,11H,2,5-8H2,1H3,(H2,20,21,23)
• InChI Key: SYYMZANMWHMPOB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C15H19ClF3N3O
• Molecular Weight: 349.78 g/mol

Description

N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-N’-(1-ETHYL-4-PIPERIDYL)UREA is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound is characterized by the presence of a chlorinated phenyl ring and a trifluoromethyl group, which contribute to its unique chemical properties.

Scientific Research Applications

N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-N’-(1-ETHYL-4-PIPERIDYL)UREA has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-N’-(1-ETHYL-4-PIPERIDYL)UREA typically involves the reaction of 2-chloro-5-(trifluoromethyl)aniline with 1-ethyl-4-piperidyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a suitable solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired urea derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-N’-(1-ETHYL-4-PIPERIDYL)UREA undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The chlorinated phenyl ring allows for nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding nitro or hydroxyl derivatives, while reduction can produce amine derivatives.

Mechanism of Action

The mechanism of action of N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-N’-(1-ETHYL-4-PIPERIDYL)UREA involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N,N’-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea: This compound shares the trifluoromethylphenyl motif and is used extensively in promoting organic transformations.

2-Chloro-5-(trifluoromethyl)pyridine: Another compound with a similar trifluoromethyl group, used in various chemical reactions.

Uniqueness

N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-N’-(1-ETHYL-4-PIPERIDYL)UREA is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties